Cas no 34159-68-7 (8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R,2S,5R)-)

• Product Name: 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R,2S,5R)-
• CAS No: 34159-68-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 323279
• PubChem ID: 11401008
• Update Time: 2025-04-19

8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R,2S,5R)- Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R,2S,5R)-
• (1R,4S,5R)-8-methyl-8-azabicyclo[3.2.1]octane-4-carboxylic acid
• 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 8-methyl-, (1R-exo)-
• Deoxyecgonine
• Hydroecgonidine
• tropane-2beta-carboxylic acid
• DTXSID90464672
• 34159-68-7
• (1R,2S,5R)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• SCHEMBL5731201

• Inchi： 1S/C9H15NO2/c1-10-6-2-4-7(9(11)12)8(10)5-3-6/h6-8H,2-5H2,1H3,(H,11,12)/t6-,7+,8-/m1/s1
• InChI Key： TXSARNVUDNBDKR-GJMOJQLCSA-N
• SMILES： OC([C@H]1CC[C@@H]2CC[C@H]1N2C)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids